1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C13H14ClF/c1-9-3-2-4-10(11(9)15)13-5-12(6-13,7-13)8-14/h2-4H,5-8H2,1H3
• InChI Key: LEQGQOOZEJAKHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C23CC(C2)(C3)CCl)F
• Molecular Formula: C13H14ClF
• Molecular Weight: 224.70 g/mol

Description

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane, also known as CFMPB, is a synthetic compound that belongs to the class of bicyclo[1.1.1]pentanes. It has gained significant attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane acts by binding to the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, memory, and learning. Activation of the sigma-1 receptor by 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane results in the modulation of various signaling pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has been shown to enhance memory and learning in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has been extensively studied and has a well-established mechanism of action. However, 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has some limitations, including its potential toxicity and the need for further studies to establish its safety and efficacy in humans.

Future Directions

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has several potential future directions. It may be useful in the development of new therapies for various diseases, including Alzheimer's disease, cancer, and chronic pain. Further studies are needed to establish its safety and efficacy in humans and to optimize its therapeutic properties. 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane may also be useful as a research tool to study the sigma-1 receptor and its role in various physiological processes.

Synthesis Methods

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane can be synthesized using a multi-step process that involves the reaction of 1,3-cyclohexadiene with 2-fluoro-3-methylbenzyl chloride in the presence of a base to form 1-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane. This intermediate compound is then treated with thionyl chloride and hydrogen chloride to obtain 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane.

Scientific Research Applications

1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. 1-(Chloromethyl)-3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentane has also been shown to have a positive effect on memory and learning and may be useful in the treatment of Alzheimer's disease.